Cas no 2182602-17-9 (N-(acid-PEG3)-N-bis(PEG3-azide))

• Product Name: N-(acid-PEG3)-N-bis(PEG3-azide)
• CAS No: 2182602-17-9
• MF: C₂₅H₄₉N₇O₁₁
• MW: 623.696866750717
• CID: 4641756
• PubChem ID: 131709281
• Update Time: 2025-10-28

N-(acid-PEG3)-N-bis(PEG3-azide) Chemical and Physical Properties

Names and Identifiers

• N-(acid-PEG3)-N-bis(PEG3-azide)
• AKOS040742189
• HY-140520
• 2182602-17-9
• BP-23825
• DA-65784
• 3-[2-[2-[2-[bis[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]amino]ethoxy]ethoxy]ethoxy]propanoic acid
• C70142
• CS-0114521
• 1-azido-12-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)-3,6,9,15,18,21-hexaoxa-12-azatetracosan-24-oic acid
• SCHEMBL22644526

• Inchi： 1S/C25H49N7O11/c26-30-28-2-8-36-14-20-42-23-17-39-11-5-32(4-10-38-16-22-41-19-13-35-7-1-25(33)34)6-12-40-18-24-43-21-15-37-9-3-29-31-27/h1-24H2,(H,33,34)
• InChI Key： WDEYOYQVZPSNFR-UHFFFAOYSA-N
• SMILES： N(CCOCCOCCOCCN=[N+]=[N-])(CCOCCOCCOCCN=[N+]=[N-])CCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 623.34900540g/mol
• Monoisotopic Mass: 623.34900540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 36
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 152Ų

Additional information on N-(acid-PEG3)-N-bis(PEG3-azide)

N-(acid-PEG3)-N-bis(PEG3-azide): A Versatile PEG-based Crosslinker for Biomedical Applications

In the rapidly evolving field of bioconjugation and materials science, N-(acid-PEG3)-N-bis(PEG3-azide) (CAS: 2182602-17-9) has emerged as a crucial heterobifunctional PEG reagent with exceptional versatility. This triethylene glycol (PEG3)-based compound features one carboxylic acid terminus and two azide groups, making it particularly valuable for click chemistry applications and biomolecule conjugation. Researchers are increasingly focusing on this compound due to its unique ability to create three-dimensional molecular networks, a property that's gaining attention in drug delivery system development and tissue engineering scaffolds.

The molecular structure of N-(acid-PEG3)-N-bis(PEG3-azide) incorporates three PEG3 spacers, providing optimal water solubility while maintaining a compact molecular footprint. This balance makes it superior to longer PEG chains for applications requiring precise spatial control. The compound's azide groups readily participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the terminal carboxylic acid can be activated for amine coupling reactions. Current research trends show growing interest in using this PEG-azide derivative for creating smart hydrogels with controlled degradation properties, particularly in 3D bioprinting applications where spatial control of crosslinking is essential.

From a synthetic chemistry perspective, N-(acid-PEG3)-N-bis(PEG3-azide) offers distinct advantages in multivalent ligand design. The presence of two PEG3-azide arms enables simultaneous conjugation to multiple targets, a feature particularly valuable in antibody-drug conjugate (ADC) development and nanoparticle functionalization. Recent publications highlight its use in creating branched DNA nanostructures and dendrimer-like polymers, addressing the increasing demand for complex molecular architectures in targeted therapy applications. The compound's PEG spacer also helps mitigate immunogenicity concerns, making it attractive for biopharmaceutical formulations.

In diagnostic applications, N-(acid-PEG3)-N-bis(PEG3-azide) has shown promise for developing multiplexed biosensors. The dual azide functionality allows for incorporation of different detection moieties, while the acid-PEG3 terminus provides a site for surface immobilization. This capability aligns with current trends toward point-of-care diagnostics and lab-on-a-chip technologies. Researchers are particularly exploring its use in lateral flow assays, where controlled orientation of capture molecules can significantly improve test sensitivity.

The commercial availability of N-(acid-PEG3)-N-bis(PEG3-azide) has expanded significantly in response to growing demand from both academic research and biotech industries. Suppliers now offer various packaging options, from small-scale research quantities to bulk orders for industrial-scale production. Quality control specifications typically include rigorous testing for PEG purity, azide content, and acid functionality, ensuring batch-to-batch consistency for critical applications. The compound's stability profile allows for long-term storage when properly handled, though recommendations generally suggest protection from moisture and light to maintain optimal reactivity.

Looking toward future applications, N-(acid-PEG3)-N-bis(PEG3-azide) is being investigated for bioorthogonal chemistry strategies in live cell labeling. Its PEG3 spacer provides sufficient hydrophilicity for cellular uptake while maintaining biocompatibility. Emerging studies explore its potential in proteolysis-targeting chimera (PROTAC) design, where the dual azide functionality could enable more efficient ternary complex formation. These developments position this PEG-based crosslinker as a key player in next-generation therapeutic modalities and diagnostic platforms.

From a regulatory perspective, N-(acid-PEG3)-N-bis(PEG3-azide) falls into the category of research chemicals with well-characterized safety profiles. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling azide-containing compounds. The increasing adoption of PEGylation technologies in approved therapeutics bodes well for the continued utilization of this compound in translational research applications. Current good manufacturing practice (cGMP) versions are becoming available to support clinical-stage development programs.

The synthesis and application of N-(acid-PEG3)-N-bis(PEG3-azide) represent an active area of chemical innovation. Recent patent literature reveals novel methods for its production using solid-phase synthesis techniques, which could improve scalability and reduce production costs. These advancements coincide with broader industry trends toward green chemistry principles in specialty chemical manufacturing. As the demand for precision bioconjugation tools grows across multiple sectors, this versatile PEG-azide reagent is poised to play an increasingly important role in bridging molecular discovery with practical applications.